![molecular formula C7H15ClN2O B3027341 (R)-1-(3-Aminopyrrolidin-1-yl)propan-1-one hydrochloride CAS No. 1286208-25-0](/img/structure/B3027341.png)
(R)-1-(3-Aminopyrrolidin-1-yl)propan-1-one hydrochloride
Overview
Description
(R)-1-(3-Aminopyrrolidin-1-yl)propan-1-one hydrochloride, also known as α-Pyrrolidinopropiophenone (α-PPP), is a synthetic stimulant drug that belongs to the cathinone class. It is structurally similar to other cathinones such as MDPV and α-PVP. α-PPP is a powerful stimulant that affects the central nervous system and has been used for scientific research purposes.
Scientific Research Applications
- ®-PAP serves as a chiral auxiliary in asymmetric synthesis. Its pyrrolidine ring imparts chirality, allowing for the creation of enantiomerically pure compounds. Researchers use it in catalytic reactions to synthesize complex molecules with high stereoselectivity .
- ®-PAP derivatives exhibit potential as antiviral agents. Scientists explore their activity against RNA viruses, including influenza and HIV. The compound’s structural features make it an interesting scaffold for drug development .
- Studies suggest that ®-PAP may have neuroprotective effects. Researchers investigate its ability to mitigate oxidative stress, inflammation, and neuronal damage. These properties could be relevant in treating neurodegenerative diseases .
- ®-PAP derivatives act as organocatalysts in various reactions. They facilitate transformations such as Michael additions, aldol reactions, and Mannich reactions. Their use in green chemistry and sustainable processes is an active area of research .
- The pyrrolidine moiety of ®-PAP coordinates with transition metals, forming chiral complexes. These complexes find applications in asymmetric catalysis, including cross-coupling reactions and C–H activation. Their tunable properties make them valuable tools for synthetic chemists .
- ®-PAP derivatives participate in host–guest interactions. Researchers explore their binding affinity with various guests, such as small molecules or metal ions. Understanding these interactions aids in designing molecular receptors and sensors .
Catalysis and Asymmetric Synthesis
Medicinal Chemistry
Neuroscience and Neuroprotection
Organocatalysis
Chiral Ligands in Transition Metal Complexes
Supramolecular Chemistry and Host–Guest Interactions
properties
IUPAC Name |
1-[(3R)-3-aminopyrrolidin-1-yl]propan-1-one;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O.ClH/c1-2-7(10)9-4-3-6(8)5-9;/h6H,2-5,8H2,1H3;1H/t6-;/m1./s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWFBCKALSKMABH-FYZOBXCZSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N1CCC(C1)N.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC(=O)N1CC[C@H](C1)N.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.66 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1286208-25-0 | |
Record name | 1-Propanone, 1-[(3R)-3-amino-1-pyrrolidinyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1286208-25-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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